Cas no 13336-31-7 (4-Methoxy-1-indanone)

4-Methoxy-1-indanone Properties

Names and Identifiers

• 4-Methoxy-2,3-dihydro-1H-inden-1-one
• 4-Methoxy-1-indanone
• 4-methoxy-2,3-dihydroinden-1-one
• 4-Methoxyindan-1-one
• 4-Methoxyindanone
• 4-Meoxy-1-indanone
• 4-METHOXY-INDAN-1-ONE
• 2,3-dihydro-4-Methoxyinden-1-one
• 2,3-Dihydro-4-methoxy-1H-inden-1-one
• 1H-Inden-1-one, 2,3-dihydro-4-Methoxy-
• 4-METHOXY-1-INDANONE 99%
• 4-METHOXY-INDANONE
• PubChem8858
• Jsp002035
• BTYSYELHQDGJAB-UHFFFAOYSA-N
• AM723
• ANW-
• SY004006
• 1H-Inden-1-one, 2,3-dihydro-4-methoxy-
• DTXSID00404125
• A806604
• MFCD00077816
• AKOS000223879
• CS-D1014
• FT-0618869
• 4-methyoxy-indanone
• FS-3435
• 4-Methoxy-1-indanone, 99%
• Z334686332
• SCHEMBL165220
• CHEMBL4572298
• 13336-31-7
• 4-(methyloxy)-2,3-dihydro-1H-inden-1-one
• 2,3-Dihydro-4-methoxyinden-1-one
• 4-Methoxy-indan-1-one
• AC-3139
• J-006359
• EN300-107450
• DB-017438
• +Expand

• MDL： MFCD00077816
• InChIKey： BTYSYELHQDGJAB-UHFFFAOYSA-N
• Inchi： 1S/C10H10O2/c1-12-10-4-2-3-7-8(10)5-6-9(7)11/h2-4H,5-6H2,1H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C2C(C([H])([H])C([H])([H])C=21)=O

Computed Properties

• Exact Mass: 162.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 162.068
• Heavy Atom Count: 12
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.82410
• PSA: 26.30000
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 115-120 °C/0.5 mmHg(lit.)
• Melting Point: 105-107 °C (dec.) (lit.)
• Flash Point: 145.4℃
• Color/Form: White to Yellow Solid
• Solubility: Not available
• Density: 1.0281 (rough estimate)

4-Methoxy-1-indanone Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

4-Methoxy-1-indanone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone